Cas no 81418-18-0 (Acetic acid--2-benzylcyclohex-1-en-1-ol (1/1))

• Product name: Acetic acid--2-benzylcyclohex-1-en-1-ol (1/1)
• CAS No: 81418-18-0
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 2803052
• PubChem ID: 71407434

Acetic acid--2-benzylcyclohex-1-en-1-ol (1/1) Chemical and Physical Properties

Names and Identifiers

• DTXSID40828003
• 81418-18-0
• Acetic acid--2-benzylcyclohex-1-en-1-ol (1/1)

• Inchi： InChI=1S/C13H16O.C2H4O2/c14-13-9-5-4-8-12(13)10-11-6-2-1-3-7-11;1-2(3)4/h1-3,6-7,14H,4-5,8-10H2;1H3,(H,3,4)
• InChI Key： ARJMCUYTFCGJRP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 248.14124450Da
• Monoisotopic Mass: 248.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų